Cas no 110865-03-7 (2-Chloro-1-(2,4,6-trihydroxyphenyl)ethanone)

2-Chloro-1-(2,4,6-trihydroxyphenyl)ethanone Properties

Names and Identifiers

• Ethanone,2-chloro-1-(2,4,6-trihydroxyphenyl)-
• NSC 118825
• 2-chloro-1-(2,4,6-trihydroxyphenyl)Ethanone
• Ethanone, 2-chloro-1-(2,4,6-trihydroxyphenyl)- (9CI)
• 2-Chloro-1-(2,4,6-trihydroxyphenyl)-ethanone
• NSC118825
• FT-0710834
• NSC-118825
• 2-chloro-1-(2,4,6-trihydroxy-phenyl)-ethanone
• 2-chloro-1-(2,4,6-trihydroxyphenyl)ethan-1-one
• EN300-1966496
• 5127-60-6
• F70504
• SCHEMBL5707803
• 110865-03-7
• DTXSID50297882
• Ethanone, 2-chloro-1-(2,4,6-trihydroxyphenyl)-
• +Expand

• MDL： MFCD09259095
• InChIKey： NRQMJSGXCBUQMU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7ClO4/c9-3-7(13)8-5(11)1-4(10)2-6(8)12/h1-2,10-12H,3H2
• SMILES： C1=C(C=C(C(=C1O)C(=O)CCl)O)O

Computed Properties

• Exact Mass: 202.00331
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.0032864g/mol
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76